Cas no 74880-19-6 (1-Benzyl-5-methylpyrrolidin-3-amine)

• Product Name: 1-Benzyl-5-methylpyrrolidin-3-amine
• CAS No: 74880-19-6
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 2128678
• PubChem ID: 19957209
• Update Time: 2025-05-19

1-Benzyl-5-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-methylpyrrolidin-3-amine
• NE26707
• Z1407654393
• 1-Benzyl-5-methylpyrrolidin-3-amine

• Inchi： 1S/C12H18N2/c1-10-7-12(13)9-14(10)8-11-5-3-2-4-6-11/h2-6,10,12H,7-9,13H2,1H3
• InChI Key： GEZSNOKHPRRTIC-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC(CC1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 29.3

Experimental Properties

• Color/Form: No date available
• Density: 1.0±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 271.7±33.0 °C at 760 mmHg
• Flash Point: 109.6±20.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Benzyl-5-methylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzyl-5-methylpyrrolidin-3-amine

1-Benzyl-5-methylpyrrolidin-3-amine: A Comprehensive Overview

1-Benzyl-5-methylpyrrolidin-3-amine (CAS No. 74880-19-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as benzyl-substituted pyrrolidine derivative, has garnered attention due to its unique structural properties and functional versatility. Recent studies have highlighted its potential in drug delivery systems and as a building block for advanced materials.

The molecular structure of 1-Benzyl-5-methylpyrrolidin-3-amine consists of a pyrrolidine ring substituted with a benzyl group at position 1 and a methyl group at position 5. This configuration imparts the compound with both aromatic and aliphatic characteristics, making it highly reactive in various chemical transformations. The presence of the amine group at position 3 further enhances its ability to participate in nucleophilic reactions, which is crucial for its role in synthesizing complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Benzyl-5-methylpyrrolidin-3-amine through catalytic asymmetric methods. These methods not only improve yield but also ensure high enantiomeric excess, which is critical for applications in chiral drug development. For instance, researchers have successfully utilized this compound as a chiral ligand in asymmetric catalysis, demonstrating its potential in producing enantioselective pharmaceuticals.

In the field of materials science, 1-Benzyl-5-methylpyrrolidin-3-amine has been explored as a precursor for polyamides and other high-performance polymers. Its ability to form stable amide bonds makes it an ideal candidate for developing materials with enhanced mechanical and thermal properties. Recent studies have shown that polymers derived from this compound exhibit excellent resistance to environmental factors, making them suitable for aerospace and automotive applications.

The pharmacological potential of 1-Benzyl-5-methylpyrrolidin-3-amine has also been a focal point of recent research. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Additionally, its ability to act as a bioisostere in drug design has opened new avenues for creating molecules with improved pharmacokinetic profiles.

In conclusion, 1-Benzyl-5-methylpyrrolidin-3-amine (CAS No. 74880-19-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with recent advancements in synthetic and applied research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.